Cas no 887344-35-6 (3-(pyrazin-2-yl)benzaldehyde)

• Product Name: 3-(pyrazin-2-yl)benzaldehyde
• CAS No: 887344-35-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD03002064
• CID: 712974
• PubChem ID: 3862435
• Update Time: 2025-10-30

3-(pyrazin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2-pyrazinyl)-
• 3-PYRAZIN-2-YLBENZALDEHYDE
• 3-(Pyrazin-2-Yl)Benzaldehyde
• 3PNL-P25-0
• AR1661
• Benzaldehyde,3-(2-pyrazinyl)
• DTXSID10397519
• SCHEMBL1313677
• MFCD03002064
• AKOS009158743
• 3-pyrazin-2-ylbenzaldehyde, AldrichCPR
• AS-45180
• EN300-643257
• CS-0171113
• 887344-35-6
• CLHDOSZCXSKSSD-UHFFFAOYSA-N
• A923068
• 2-AMINO-6-METHYLDIPYRIDO[1,2-A:3,2-D]IMIDAZOLE,HYDROCHLORIDEMONOHYDRATE
• F9994-0005
• DB-104932
• 3-(pyrazin-2-yl)benzaldehyde

• MDL： MFCD03002064
• Inchi： 1S/C11H8N2O/c14-8-9-2-1-3-10(6-9)11-7-12-4-5-13-11/h1-8H
• InChI Key： CLHDOSZCXSKSSD-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=NC=CN=1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 42.85000
• LogP: 1.95610

3-(pyrazin-2-yl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(pyrazin-2-yl)benzaldehyde

3-(Pyrazin-2-yl)benzaldehyde

3-(Pyrazin-2-yl)benzaldehyde is a versatile organic compound with the CAS number 887344-35-6. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural properties and potential applications. The molecule consists of a benzaldehyde moiety substituted with a pyrazine ring at the para position, which introduces electronic and steric effects that can be exploited in various chemical reactions and functional materials.

The synthesis of 3-(pyrazin-2-yl)benzaldehyde has been extensively studied, with researchers employing diverse methodologies to achieve this compound. One common approach involves the Friedel-Crafts alkylation or acylation of pyrazine derivatives, followed by oxidation to introduce the aldehyde group. Recent advancements have also explored catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the carbon-carbon bonds efficiently. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

One of the most promising applications of 3-(pyrazin-2-yl)benzaldehyde lies in its use as an intermediate in drug discovery. The compound's ability to act as a building block for more complex molecules has been leveraged in the development of novel pharmaceutical agents. For instance, researchers have utilized this compound to synthesize bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. Its role as a precursor in these processes underscores its importance in modern medicinal chemistry.

In addition to its role in drug discovery, 3-(pyrazin-2-yl)benzaldehyde has found applications in materials science. The compound's aromaticity and conjugation make it an ideal candidate for use in organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to modulate electronic properties through substitution patterns offers exciting possibilities for designing advanced materials with tailored functionalities.

The chemical stability and reactivity of 3-(pyrazin-2-yl)benzaldehyde have also been subjects of recent research. Studies have demonstrated that the compound exhibits excellent thermal stability under mild conditions, making it suitable for large-scale industrial processes. Furthermore, its reactivity towards nucleophilic addition and condensation reactions has been exploited in the synthesis of heterocyclic compounds, which are valuable intermediates in organic synthesis.

From an environmental perspective, 3-(pyrazin-2-yl)benzaldehyde has been evaluated for its biodegradability and eco-friendly properties. Research indicates that under aerobic conditions, the compound undergoes microbial degradation efficiently, reducing its environmental footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-(pyrazin-2-yl)benzaldehyde (CAS No: 887344-35-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.